Cas no 123496-46-8 (1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 123496-46-8
• MF: C₁₆H₁₅N₅O₂
• MW: 309.322602510452
• CID: 6159237
• PubChem ID: 4886803
• Update Time: 2025-07-17

1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• F3235-1222
• AKOS005512173
• 123496-46-8
• 4,7-dimethyl-6-(4-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• AKOS005217641

• Inchi： 1S/C16H15N5O2/c1-9-4-6-11(7-5-9)21-10(2)8-20-12-13(17-15(20)21)19(3)16(23)18-14(12)22/h4-8H,1-3H3,(H,18,22,23)
• InChI Key： APXMSJVAMXFLFO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1)=O)N=C1N(C3C=CC(C)=CC=3)C(C)=CN12

Computed Properties

• Exact Mass: 309.12257474g/mol
• Monoisotopic Mass: 309.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 123496-46-8)

The compound 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 123496-46-8) is a highly specialized purine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the imidazo[1,2-g]purine core and substituted methylphenyl group, make it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of kinase inhibition and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has surged due to their role in precision medicine. This compound’s ability to modulate cellular signaling pathways aligns with current trends in personalized healthcare, where targeted therapies are prioritized. Its CAS No. 123496-46-8 is frequently cited in academic databases, reflecting its relevance in bioorganic chemistry and medicinal chemistry research.

From a synthetic perspective, the preparation of 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic transformations, often leveraging catalyzed cross-coupling reactions and cyclization techniques. These methods are critical for ensuring high purity and yield, which are essential for its use in high-throughput screening (HTS) assays. The compound’s lipophilicity and molecular weight also make it a candidate for drug-likeness evaluations under Lipinski’s Rule of Five.

Another area of growing interest is the compound’s potential in neurodegenerative disease research. Preliminary studies suggest that derivatives of imidazo[1,2-g]purine scaffolds may influence protein aggregation mechanisms, a key factor in conditions like Alzheimer’s and Parkinson’s diseases. While CAS No. 123496-46-8 itself is not yet a clinical candidate, its structural analogs are being investigated for their neuroprotective properties.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring solvent-free synthesis and microwave-assisted reactions to produce 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione more sustainably. Such approaches align with global efforts to reduce the ecological footprint of pharmaceutical manufacturing.

In summary, 1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 123496-46-8) represents a versatile and scientifically valuable compound. Its applications span drug development, biochemical assays, and material science, making it a focal point for interdisciplinary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing molecular therapeutics and innovative healthcare solutions.